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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Deoxysphingolipids (deoxySLs) are a class of atypical sphingolipids that are formed when
the enzyme serine palmitoyltransferase (SPT) condenses palmitoyl-CoA with L-alanine instead
of its canonical substrate, L-serine.[1][2] This substitution results in the absence of the C1-
hydroxyl group, a defining structural feature of this lipid class. The native and most common
isoform of 1-deoxysphingosine is 1-deoxysphingosine (m18:1(14Z)).[1][3][4] Unlike canonical
sphingolipids, deoxySLs cannot be catabolized by the sphingosine-1-phosphate lyase pathway
and are instead metabolized by cytochrome P450 enzymes.[1][2] Accumulation of 1-
deoxysphingolipids has been associated with several pathological conditions, including
hereditary sensory and autonomic neuropathy type 1 (HSAN1) and type 2 diabetes.[3]
Consequently, accurate and sensitive quantification of 1-deoxysphingosine (m18:1(14Z)) is
crucial for understanding its physiological and pathological roles. This application note provides
a detailed protocol for the quantification of 1-deoxysphingosine (m18:1(14Z)) in human
plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Signaling Pathway and Experimental Workflow

The biosynthesis of 1-deoxysphingosine (m18:1(14Z)) and a general experimental workflow
for its quantification are depicted below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b2390603?utm_src=pdf-interest
https://www.caymanchem.com/product/24515/1-deoxysphingosine-m18-1-14z
https://immunomart.com/product/1-deoxysphingosine-m18114z/
https://www.benchchem.com/product/b2390603?utm_src=pdf-body
https://www.caymanchem.com/product/24515/1-deoxysphingosine-m18-1-14z
https://www.researchgate.net/publication/302922645_Elucidating_the_chemical_structure_of_native_1-deoxysphingosine
https://www.caymanchem.com/news/deoxysphingolipids
https://www.caymanchem.com/product/24515/1-deoxysphingosine-m18-1-14z
https://immunomart.com/product/1-deoxysphingosine-m18114z/
https://www.researchgate.net/publication/302922645_Elucidating_the_chemical_structure_of_native_1-deoxysphingosine
https://www.benchchem.com/product/b2390603?utm_src=pdf-body
https://www.benchchem.com/product/b2390603?utm_src=pdf-body
https://www.benchchem.com/product/b2390603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2390603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Biosynthesis of 1-Deoxysphingosine (m18:1(142))
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Caption: Biosynthesis and signaling of 1-Deoxysphingosine (m18:1(14Z2)).
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LC-MS/MS Workflow for 1-Deoxysphingosine (m18:1(14Z)) Quantification
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Caption: Experimental workflow for LC-MS/MS analysis.

Experimental Protocols
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Materials and Reagents

e 1-Deoxysphingosine (m18:1(14Z)) standard (e.g., from Cayman Chemical or Avanti Polar
Lipids)

o Deuterated 1-deoxysphingosine (e.g., d7-1-deoxysphingosine) as an internal standard (IS)
e LC-MS grade methanol, acetonitrile, and water

e Formic acid

e Human plasma (EDTA-anticoagulated)

e Microcentrifuge tubes (1.5 mL)

e Autosampler vials with inserts

Sample Preparation

e Thaw plasma samples on ice.
e Ina 1.5 mL microcentrifuge tube, add 50 pL of plasma.

e Add 10 pL of the internal standard working solution (e.g., 1 pg/mL d7-1-deoxysphingosine in
methanol) to each plasma sample, calibrator, and quality control sample.

e Add 200 pL of ice-cold methanol to precipitate proteins.

» Vortex mix for 30 seconds.

 Incubate at -20°C for 20 minutes to enhance protein precipitation.
e Centrifuge at 14,000 x g for 10 minutes at 4°C.

o Carefully transfer the supernatant to a clean autosampler vial with an insert for LC-MS/MS
analysis.

LC-MS/MS Method
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Liquid Chromatography (LC) Parameters:

Parameter

Value

Column

C18 reverse-phase column (e.g., 2.1 x 50 mm,
1.8 um)

Mobile Phase A

Water with 0.1% formic acid

Mobile Phase B

Acetonitrile/Methanol (1:1, v/v) with 0.1% formic
acid

0-1 min: 50% B; 1-5 min: 50-95% B; 5-6 min:

Gradient ) )
95% B; 6-6.1 min: 95-50% B, 6.1-8 min: 50% B
Flow Rate 0.4 mL/min
Column Temperature 40°C
Injection Volume 5pL
Mass Spectrometry (MS) Parameters:
Parameter Value

lonization Mode

Positive Electrospray lonization (ESI+)

Scan Type Multiple Reaction Monitoring (MRM)
Capillary Voltage 3.5kV

Source Temperature 150°C

Desolvation Temperature 400°C

Cone Gas Flow 50 L/hr

Desolvation Gas Flow 800 L/hr

MRM Transitions:
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Precursor lon Product lon Dwell Time Collision
Analyte
(m/z) (m/z) (ms) Energy (eV)
1-
Deoxysphingosin ~ 284.3 266.3 100 15
e (m18:1(142))
1-
Deoxysphingosin
ysphing 284.3 60.1 100 25
e (M18:1(142))
(Qualifier)
d7-1-
Deoxysphingosin ~ 291.3 273.3 100 15
e (IS)

Note: Collision energies should be optimized for the specific instrument used.

Calibration Curve and Quantification

e Prepare a stock solution of 1-deoxysphingosine (m18:1(14Z)) in methanol (e.g., 1 mg/mL).
» Prepare a series of working standards by serial dilution of the stock solution.

o Prepare calibration standards by spiking the working standards into a surrogate matrix (e.g.,
charcoal-stripped plasma or a solution of 4% bovine serum albumin in phosphate-buffered
saline) to achieve final concentrations ranging from 1 to 500 ng/mL.

e Process the calibration standards and quality control samples alongside the unknown
plasma samples as described in the sample preparation section.

o Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the nominal concentration of the calibrators.

o Use a linear regression with a 1/x weighting to fit the calibration curve.

o Determine the concentration of 1-deoxysphingosine (m18:1(14Z)) in the unknown samples
by interpolating their peak area ratios from the calibration curve.
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Quantitative Data Summary

The following table summarizes expected concentration ranges of 1-deoxysphingosine in
human plasma. It is important to note that these values can vary depending on the cohort,
analytical method, and pre-analytical sample handling.

. . . .. Concentration
Biological Matrix Condition Reference
Range (ng/mL)

Human Plasma Healthy Controls 1-10 [5]

Human Plasma Type 2 Diabetes 10-50 [3]

Hereditary Sensory
and Autonomic

Human Plasma 50 - 200+ [3]
Neuropathy type 1

(HSAN1)

Conclusion

This application note provides a comprehensive and detailed protocol for the sensitive and
specific quantification of 1-deoxysphingosine (m18:1(14Z)) in human plasma by LC-MS/MS.
The described method is suitable for use in clinical research and drug development to
investigate the role of this atypical sphingolipid in various physiological and pathological
processes. The provided workflow, from sample preparation to data analysis, along with the
guantitative data summary, offers a valuable resource for researchers in the field of lipidomics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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